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Compound of Interest

Compound Name: Perazine maleate

Cat. No.: B1236387

Audience: Researchers, scientists, and drug development professionals.
Introduction

Perazine maleate, a phenothiazine derivative, is an antipsychotic drug utilized in the treatment
of various psychiatric disorders. Accurate and reliable quantification of Perazine maleate in
pharmaceutical formulations is crucial for ensuring product quality, safety, and efficacy. This
application note details a straightforward and validated UV-Vis spectrophotometric method for
the determination of Perazine maleate in tablet dosage forms. The described protocol is cost-
effective, rapid, and suitable for routine quality control analysis.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the spectrophotometric
analysis of Perazine maleate, compiled from various validated methods.

Table 1: Method Parameters
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Parameter Value Reference
Instrument UV-Vis Spectrophotometer [1112]
Wavelength (Amax) 254 nm [1]
Solvent/Blank 0.3M Hydrochloric Acid (HCI) [11[2]
Linearity Range 2-16 pg/mL [1]
Correlation Coefficient (r2) 0.9909 [1]
Molar Absorptivity Not Reported
Limit of Detection (LOD) Not specified in pg/mL [3]
Limit of Quantitation (LOQ) Not specified in pg/mL [3]

Table 2: Validation Summary
Validation Parameter Result Reference
Accuracy (% Recovery)
80% Level 98.01% [1]
100% Level 99.79% [1]
120% Level 99.56% [1]
Precision (%RSD)
Repeatability (Intra-day) 0.612% [1]
Reproducibility (Inter-day) 0.829% [1]

Specificity

No interference from common
tablet excipients was observed

at the analytical wavelength.

[1]

Experimental Protocols
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This section provides detailed methodologies for the spectrophotometric determination of
Perazine maleate in pharmaceutical tablets.

Materials and Reagents

¢ Perazine maleate reference standard

Perazine maleate tablets

Hydrochloric acid (HCI), analytical grade

Distilled or deionized water

Volumetric flasks (10 mL, 100 mL)

Pipettes

Whatman filter paper

Preparation of 0.3M HCI Solution

To prepare a 1000 mL solution of 0.3M HCI, carefully add 25.8 mL of concentrated HCI
(approximately 37%) to about 500 mL of distilled water in a 1000 mL volumetric flask. Mix well
and dilute to the mark with distilled water.

Preparation of Standard Stock Solution

e Accurately weigh 100 mg of Perazine maleate reference standard.[1]
» Transfer the weighed standard into a 100 mL volumetric flask.[1]
o Dissolve and dilute to the mark with 0.3M HCI to obtain a concentration of 1000 pg/mL.[1]

o From this stock solution, prepare a working standard solution of 100 pg/mL by diluting 10 mL
of the stock solution to 100 mL with 0.3M HCI.[1]

Preparation of Sample Solution (from Tablets)
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Weigh and finely powder no fewer than 20 Perazine maleate tablets to ensure homogeneity.

[1]

Accurately weigh a portion of the tablet powder equivalent to 100 mg of Perazine maleate.

[1]
Transfer the powder to a 100 mL volumetric flask.[1]

Add approximately 70 mL of 0.3M HCI and sonicate for 15 minutes to ensure complete
dissolution of the active ingredient.

Dilute to the mark with 0.3M HCI and mix thoroughly.[1]
Filter the solution through Whatman filter paper.[1]

Transfer a 1 mL aliquot of the filtered solution into a 10 mL volumetric flask and dilute to the
mark with 0.3M HCI to obtain a theoretical concentration of 10 ug/mL.[1]

Spectrophotometric Measurement

o Set the UV-Vis spectrophotometer to scan from 400 nm to 200 nm.
e Use 0.3M HCI as the blank.

e Scan a suitable concentration of the Perazine maleate standard solution (e.g., 10 pg/mL) to
determine the wavelength of maximum absorbance (Amax). The Amax for Perazine maleate
in 0.3M HCl is approximately 254 nm.[1]

e Set the instrument to measure absorbance at 254 nm.

Calibration Curve

e Prepare a series of calibration standards in the range of 2-16 pg/mL by transferring
appropriate aliquots of the 100 pug/mL working standard solution into 10 mL volumetric flasks
and diluting to the mark with 0.3M HCI.[1]

o Measure the absorbance of each calibration standard at 254 nm against the 0.3M HCI blank.

[1]
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» Plot a graph of absorbance versus concentration.

e Perform a linear regression analysis to obtain the equation of the line (y = mx + c¢) and the
correlation coefficient (r?). The linearity equation has been reported as y = 0.0514x — 0.0231.

[1]

Quantification of Perazine Maleate in Tablet Sample

o Measure the absorbance of the prepared sample solution at 254 nm.

o Calculate the concentration of Perazine maleate in the sample solution using the equation
from the calibration curve.

o Calculate the percentage of drug content in the tablets using the following formula:
% Drug Content = (Calculated Concentration / Theoretical Concentration) x 100

Visualizations

The following diagrams illustrate the key workflows for the spectrophotometric analysis of
Perazine maleate.
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Caption: Experimental workflow for spectrophotometric analysis.
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Caption: Method validation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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